Cas no 2229347-95-7 (3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one)

• Product Name: 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one
• CAS No: 2229347-95-7
• MF: C₉H₉FN₂O₃
• MW: 212.177765607834
• CID: 6221199
• PubChem ID: 165969842
• Update Time: 2025-10-30

3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one
• 2229347-95-7
• EN300-1793720

• Inchi： 1S/C9H9FN2O3/c10-6-1-2-8(12(14)15)7(5-6)9(13)3-4-11/h1-2,5H,3-4,11H2
• InChI Key： QIOKPFRIAOCNNC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CCN)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.05972032g/mol
• Monoisotopic Mass: 212.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.9Ų

Additional information on 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one

Introduction to 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one (CAS No: 2229347-95-7)

3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 2229347-95-7, has garnered attention due to its potential applications in drug discovery and molecular biology research. The presence of both amino and nitro functional groups, along with a fluoro substituent, makes it a versatile intermediate for synthesizing more complex bioactive molecules.

The structural motif of 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one consists of a propanone backbone linked to a phenyl ring that is both fluoro-substituted and nitro-substituted. This arrangement imparts distinct electronic and steric properties, which are crucial for its interaction with biological targets. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding affinity in drug molecules, making this compound a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of fluorinated aromatic compounds. Research has demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic profile of small molecules, enhancing their efficacy and reducing toxicity. The nitro group in 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one further contributes to its reactivity, allowing for further functionalization through reduction or diazotization reactions.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. For instance, studies have shown that derivatives of 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one can be modified to produce kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The combination of an amino group and a reactive nitro group provides multiple points of modification, enabling the design of molecules with tailored biological activities.

The fluoro substituent at the 5-position of the phenyl ring is particularly noteworthy, as it has been shown to enhance binding interactions with biological targets. This effect is attributed to the ability of fluorine to engage in dipole-dipole interactions and π-stacking with aromatic residues in proteins. Such interactions are often crucial for achieving high-affinity binding, which is a key requirement for effective drug development.

Recent advancements in computational chemistry have also highlighted the importance of 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one as a scaffold for drug design. Molecular modeling studies have demonstrated that this compound can be optimized to target specific protein pockets with high precision. By leveraging virtual screening techniques, researchers can rapidly identify derivatives with enhanced potency and selectivity against desired biological targets.

In addition to its pharmaceutical applications, 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one has shown promise in materials science research. Its unique structural features make it a suitable candidate for developing advanced polymers and coatings with specialized properties. For example, the presence of both amino and nitro groups allows for cross-linking reactions, which can be exploited to create materials with improved mechanical strength and thermal stability.

The synthesis of 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as fluoroaryl halides and nitro compounds, the compound can be constructed through nucleophilic substitution and condensation reactions. These synthetic routes are well-documented in the literature and provide access to high-purity material suitable for further applications.

One notable aspect of working with 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one is its stability under various reaction conditions. The compound remains robust during standard organic transformations, allowing for efficient functionalization without significant degradation. This stability is particularly important in multi-step syntheses where intermediate isolation and purification are critical steps.

The growing body of research on fluorinated aromatic compounds underscores the importance of compounds like 3-amino-1-(5-fluoro-2-nitrophenyl)propan-1-one in modern chemistry. As our understanding of structure-function relationships continues to evolve, new applications for this molecule are likely to emerge. Whether in drug discovery or materials science, its unique properties make it a valuable asset for researchers seeking innovative solutions.